Cas no 56522-50-0 (3-(3-Aminopropyl)-phenol HBr)

• Product Name: 3-(3-Aminopropyl)-phenol HBr
• CAS No: 56522-50-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00870506
• CID: 1599526
• PubChem ID: 18758283
• Update Time: 2025-09-17

3-(3-Aminopropyl)-phenol HBr Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopropyl)phenol
• 1-amino-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)-oxy]disiloxanyl]-3-propane
• 3-(3-Aminopropyl)heptamethyltrisiloxane
• 3-(3-amino-propyl)-phenol
• 3-amino-propylmethylbis(trimethylsiloxy)silane
• 3-[1,3,3,3-Tetramethyl-1-[(trimethylsilyloxy)disiloxanyl]propylamine
• 1-amino-3-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl]propane
• 1-amino-3-(1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)disiloxanyl)propane
• 3-aminopropylmethylbis(trimethylsiloxy)silane
• 3-[1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl]propylamine
• 3-(3-aminopropyl)heptamethy
• 3-(3-Aminopropyl)-phenol HBr
• 56522-50-0
• 3-(3-AMINOPROPYL)-PHENOL
• DB-347497
• MFCD00870506
• EN300-183681
• AKOS006273440
• NS-01163
• C78310
• CHEMBL4577304
• SCHEMBL632444

• MDL： MFCD00870506
• Inchi： 1S/C9H13NO/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7,11H,2,4,6,10H2
• InChI Key： QLRBBFCAMQQYSG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCCN

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines